Cas no 557-48-2 (trans-2,cis-6-Nonadienal)

• Product Name: trans-2,cis-6-Nonadienal
• CAS No: 557-48-2
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD00007009
• CID: 82531
• PubChem ID: 87560849
• Update Time: 2025-05-25

trans-2,cis-6-Nonadienal Chemical and Physical Properties

Names and Identifiers

• (2E,6Z)-nona-2,6-dien-1-al
• Trans-2,Cis-6-Nonadienal (Major Isomer), Remainder Mainly Trans,Trans-Isomer
• trans,cis-2,6-Nonadienal
• trans-2,cis-6-Nonadienal
• (2E,6Z)-nona-2,6-dienal
• 2-trans-6-cis-nonadienal
• Cucumber aldehyde
• FEMA 3377
• trans-2, cis-6-Nonadienal Odor Standard
• Violet leaf aldehyde
• 2,6-Nonadienal, (E,E)-
• (2E,6E)-nona-2,6-dienal
• 2,6-Nonadienal
• 2,6-Nonadienal, (2E,6E)-
• trans,trans-2,6-Nonadienal
• trans-2-trans-6-Nonadienal
• XB6T1Z4FH7
• (2E,6E)-2,6-Nonadienal
• 2-trans-6-trans-Nonadienal
• 2-trans,6-trans-Nonadienal
• (2E,6E)-Nona-2,6-dien-1-al
• (E,E)-2,6-nonadienal
• 2,6-trans,trans-Nonadienal
• FEMA No. 3766
• 2,6-Nonadienal, trans,trans-
• (E,E)-2,6-nonadien-1-al
• EB
• UNII-93E895X03C
• EINECS 209-178-6
• 2-trans-6-cis-Nonadien-1-al
• N0836
• (2E,6Z)-2,6-Nonadienal #
• 2,6-Nonadienal, trans,cis-
• SCHEMBL170185
• nona-2-trans-6-cis-dienal
• Nonadien-2(trans)-6-(cis)-al
• NONA-2-TRANS,-6-CIS-DIENAL [FHFI]
• NS00013028
• Violet-leaf aldehyde
• trans-2,cis-6-nonadien-1-al
• BRN 1720980
• InChI=1/C9H14O/c1-2-3-4-5-6-7-8-9-10/h3-4,7-9H,2,5-6H2,1H3/b4-3-,8-7
• AKOS015950857
• Q158544
• 557-48-2
• (E,Z)-2,6-nonadienal
• (2E,6Z)-2,6-Nonadienal
• (2E,6Z)-Nonadienal
• MFCD00007009
• (E,Z)-2,6-nonadien-1-al
• nona-trans-2,cis-6-dienal
• (E),(Z)-2,6-NONADIENAL
• CCRIS 4502
• FEMA No. 3377
• trans-2,cis-6-Nonadienal, analytical standard
• Nona-2,6(E,Z)-dienal
• CHEBI:7610
• LMFA06000117
• Nona-2(E),6(Z)-dienal
• 2,6-NONADIENAL, (E,Z)-
• (e)-2,(z)-6-nonadienal
• (E,Z)-nona-2,6-dienal
• AI3-36037
• t2,c6-Nonadienal
• nona-2t,6c-dienal
• (2E,6Z)-non-2,6-dienal
• NONADIENAL, 2-TRANS-6-CIS-
• 93E895X03C
• trans-2-cis-6-Nonadienal
• nonadien-(2t.6c)-al-(1)
• 2,6-(E,Z)-Nonadienal
• 4-01-00-03560 (Beilstein Handbook Reference)
• Z)-2,6-Nonadienal
• (E),(Z)-2,6-NONADIENAL [FCC]
• 2-(trans)-6-(cis)-Nonadienal
• 2E,6Z-Nonadien-1-al
• 2,6-Nonadienal, (2E,6Z)-
• HY-W127515
• CS-0185742
• trans,cis-2,6-Nonadien-1-al
• C08499
• D95362
• Nona-2,6-dienal
• NONADIENAL [INCI]
• 2E,6Z-nonadienal
• trans-2,cis-6-Nonadienal, 95%
• 26370-28-5
• 17587-33-6

• MDL： MFCD00007009
• Inchi： 1S/C9H14O/c1-2-3-4-5-6-7-8-9-10/h3-4,7-9H,2,5-6H2,1H3/b4-3-,8-7+
• InChI Key： HZYHMHHBBBSGHB-ODYTWBPASA-N
• SMILES： O=C/C=C/CC/C=C\CC

Computed Properties

• Exact Mass: 138.10400
• Monoisotopic Mass: 138.104465
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless to yellowish liquid, especially strong green flavor \ violet leaf flavor \ cucumber flavor \ melon flavor. It is very good to mix with green flavor
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 94-95 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.474(lit.)
• PSA: 17.07000
• LogP: 2.48790
• Sensitiveness: Air Sensitive
• FEMA: 3377 | NONA-2-TRANS-6-CIS-DIENAL
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

trans-2,cis-6-Nonadienal Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：RA5391800
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on trans-2,cis-6-Nonadienal

The Comprehensive Guide to trans-2,cis-6-Nonadienal (CAS No. 557-48-2): Properties, Applications, and Industry Trends

trans-2,cis-6-Nonadienal (CAS No. 557-48-2), often referred to as "cucumber aldehyde", is a naturally occurring unsaturated aldehyde renowned for its fresh, green, and cucumber-like aroma. This compound plays a pivotal role in the flavor and fragrance industry, where it is prized for its ability to replicate the crisp scent of cucumbers and melons. With the growing consumer demand for natural and organic products, trans-2,cis-6-Nonadienal has gained significant attention as a key ingredient in clean-label formulations and sustainable perfumery.

Chemically, trans-2,cis-6-Nonadienal belongs to the family of unsaturated aldehydes, characterized by its C9 chain and two double bonds at the 2nd and 6th positions. Its molecular formula is C9H14O, and it typically appears as a colorless to pale yellow liquid. The compound's unique cis-trans configuration is responsible for its distinct olfactory profile, making it indispensable in creating fresh top notes in perfumes and natural flavor enhancers for beverages and snacks. Recent studies highlight its potential in aromatherapy due to its calming and refreshing properties, aligning with the wellness trends dominating 2024.

In the food and beverage sector, trans-2,cis-6-Nonadienal is widely used to impart cucumber freshness to products like infused waters, salads, and plant-based dairy alternatives. As consumers increasingly seek low-calorie and botanically inspired flavors, this compound has become a staple in functional food innovation. For instance, it is incorporated into keto-friendly snacks and vegan gummies to enhance natural taste without artificial additives. Its compatibility with cold-press extraction methods further boosts its appeal in organic product lines.

The cosmetics and personal care industry leverages trans-2,cis-6-Nonadienal for its ability to evoke freshness in sustainable deodorants, shampoos, and skin serums. With the rise of "skinimalism" and fragrance transparency, brands are reformulating products with traceable, plant-derived ingredients like this aldehyde. Its synergy with essential oils such as mint and basil makes it ideal for aromachology-driven formulations, addressing stress relief—a top concern in post-pandemic markets.

From a technical standpoint, 557-48-2 exhibits stability under controlled pH conditions but requires protection from oxidation. Advanced encapsulation techniques, such as cyclodextrin complexes, are now employed to extend its shelf life in active packaging systems. Researchers are also exploring its role in biodegradable polymers for controlled release of fragrances, a hot topic in circular economy discussions. These innovations align with Google's 2024 E-A-T (Expertise, Authoritativeness, Trustworthiness) guidelines, emphasizing science-backed content for SEO.

Frequently asked questions about trans-2,cis-6-Nonadienal include its natural occurrence (found in seaweeds and cucumbers), regulatory status (GRAS-approved by FDA and FEMA), and allergen potential (low risk when used at recommended levels). Analytical methods like GC-MS and HPLC are standard for quality verification—a critical point for B2B buyers sourcing raw materials. As sustainability certifications like Ecocert gain traction, suppliers are increasingly offering carbon-neutral production options for this ingredient.

Looking ahead, the demand for trans-2,cis-6-Nonadienal is projected to grow at 6.2% CAGR (2024-2030), driven by the plant-based movement and sensory marketing strategies. Its application in air care technologies for electric vehicles and smart homes presents new opportunities. For formulation chemists, understanding its interaction with terpenes and phenolic compounds is key to unlocking novel sensory experiences—a frequent search query in patent databases. This positions CAS No. 557-48-2 as both a classic and futuristic ingredient in modern chemistry.